Cas no 120791-76-6 (Nα-(9H-Fluoren-9-ylmethoxy)carbonyl-L-threonine tert-Butyl Ester)

• Product Name: Nα-(9H-Fluoren-9-ylmethoxy)carbonyl-L-threonine tert-Butyl Ester
• CAS No: 120791-76-6
• MF: C₂₃H₂₇NO₅
• MW: 397.464186906815
• MDL: MFCD08276378
• CID: 104897
• PubChem ID: 87558648
• Update Time: 2025-04-18

Nα-(9H-Fluoren-9-ylmethoxy)carbonyl-L-threonine tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Threonine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1,1-dimethylethyl ester
• Nalpha-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-threonine tert-Butyl Ester
• Fmoc-Thr-OtBu
• tert-butyl (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxybutanoate
• -[(9H-Fluoren-9-ylmethoxy)carbonyl]-<small>L<
• Fmoc-L-threonine tert-butyl ester
• Fmoc-threonine tert-butyl ester
• Fmoc-Thr-tBu
• N&alpha
• N-fluorenylmethoxycarbonyl-threonine-tert-butyl ester
• Nα-[(9H-Fluoren-9-ylMethoxy)carbonyl]-L-threonine tert-Butyl Ester
• Nα-Fmoc-L-threonine tert-Butyl Ester
• small>-threonine tert-Butyl Ester
• Fmoc-L-Thr-OtBu
• N-α-Fmoc-L-threonine tert-Butyl Ester
• NALPHA-FMOC-L-THREONINE TERT-BUTYL ESTER
• Nalpha-Fmoc-L-threonine tert-Butyl Ester Fmoc-Thr-OtBu
• -[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-threonine tert-Butyl Ester
• fmoc-l-threonine-t-butylester
• BCP28802
• Nalpha-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-threoninetert-ButylEster
• AK306288
• F0517
• N[(9HFluoren9ylmethoxy)carbonyl]Lthreonine tertButyl Ester
• N-(9H-Fluorene-9-ylmethoxycarbonyl)-L-threonine tert-butyl
• tert-butyl (2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoate
• A892055
• (2S,3R)-tert-Butyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxybutanoate
• VEA79176
• N-alpha-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-threonine tert-butyl ester
• 2-Methyl-2-Propanyl N-[(9H-Fluoren-9-Ylmethoxy)Carbonyl]-L-Threoninate
• N+/--[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-threonine tert-Butyl Ester
• HY-22296
• EN300-7419689
• CS-11062
• SCHEMBL8210873
• MFCD08276378
• DTXSID10472330
• CS-0040462
• AKOS015838086
• 120791-76-6
• Fmoc-Thr-OBu-t
• DA-53362
• TERT-BUTYL (2S,3R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-HYDROXYBUTANOATE
• Nα-(9H-Fluoren-9-ylmethoxy)carbonyl-L-threonine tert-Butyl Ester

• MDL： MFCD08276378
• Inchi： 1S/C23H27NO5/c1-14(25)20(21(26)29-23(2,3)4)24-22(27)28-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20,25H,13H2,1-4H3,(H,24,27)/t14-,20+/m1/s1
• InChI Key： LMRQPSBMLDCJGN-VLIAUNLRSA-N
• SMILES： O(C(N[C@H](C(=O)OC(C)(C)C)[C@@H](C)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 397.18900
• Monoisotopic Mass: 397.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 98.0 to 102.0 deg-C
• Boiling Point: 591.1±45.0 °C at 760 mmHg
• Flash Point: 311.3±28.7 °C
• Refractive Index: 1.569
• PSA: 84.86000
• LogP: 4.00710
• Solubility: Not determined
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Nα-(9H-Fluoren-9-ylmethoxy)carbonyl-L-threonine tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters